Cas no 936731-46-3 (2-tert-butyl-4-iodo-1-methyl-1H-imidazole)

2-tert-butyl-4-iodo-1-methyl-1H-imidazole structure
936731-46-3 structure
Product Name:2-tert-butyl-4-iodo-1-methyl-1H-imidazole
CAS No:936731-46-3
MF:C8H13IN2
MW:264.106693983078
CID:2113026
PubChem ID:58970272
Update Time:2025-04-21

2-tert-butyl-4-iodo-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-4-iodo-1-methyl-1H-imidazole
    • 4-Iodo-1-methyl-2-(2-methyl-2-propanyl)-1H-imidazole
    • DA-25652
    • SCHEMBL4795290
    • 936731-46-3
    • 2-t-butyl-4-iodo-1-methyl-1H-imidazole
    • UFSQAQCJRXJVJP-UHFFFAOYSA-N
    • Inchi: 1S/C8H13IN2/c1-8(2,3)7-10-6(9)5-11(7)4/h5H,1-4H3
    • InChI Key: UFSQAQCJRXJVJP-UHFFFAOYSA-N
    • SMILES: IC1=CN(C)C(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 264.01235Da
  • Monoisotopic Mass: 264.01235Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.8Ų
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